Cas no 59203-75-7 ((2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol)

• Product Name: (2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
• CAS No: 59203-75-7
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 1613673
• PubChem ID: 3042209
• Update Time: 2025-04-21

(2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol Chemical and Physical Properties

Names and Identifiers

• (2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
• DTXSID80974634
• (+-)-2,9-Dimethyl-5-propyl-6,7-benzomorphan
• 3,11-Dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
• 2,6-Methano-3-benzazocin-8-ol, 1,2,3,4,5,6-hexahydro-3,11-dimethyl-6-propyl-, (+-)-(2-alpha,6-alpha,11S*)-
• 59203-75-7

• Inchi： 1S/C17H25NO/c1-4-7-17-8-9-18(3)16(12(17)2)10-13-5-6-14(19)11-15(13)17/h5-6,11-12,16,19H,4,7-10H2,1-3H3/t12-,16-,17-/m1/s1
• InChI Key： PHYSVAGMEKNYFE-CSMYWGQOSA-N
• SMILES： OC1C=CC2C[C@@H]3[C@@H](C)[C@](CCC)(C=2C=1)CCN3C

Computed Properties

• Exact Mass: 259.193614421g/mol
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 4-hydroxy-6,7-benzomorphans